Cas no 203194-42-7 (4-(4-hydroxy-3,5-dimethoxyphenyl)but-3-en-2-one)

• Product Name: 4-(4-hydroxy-3,5-dimethoxyphenyl)but-3-en-2-one
• CAS No: 203194-42-7
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 2021588
• PubChem ID: 10727728
• Update Time: 2025-10-31

4-(4-hydroxy-3,5-dimethoxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 1t-(4-Hydroxy-3.5-dimethoxy-phenyl)-buten-(1)-on-(3)
• 1t-(4-hydroxy-3.5-dimethoxy-phenyl)-buten-(1)-one-(3)
• Sinapaldehyde
• 4-(4-hydroxy-3,5-dimethoxyphenyl)but-3-en-2-one
• 203194-42-7
• 4-(3,5-Dimethoxy-4-hydroxyphenyl)-3-buten-2-one
• SCHEMBL15598669
• CHEMBL320917
• EN300-1807674

• Inchi： 1S/C12H14O4/c1-8(13)4-5-9-6-10(15-2)12(14)11(7-9)16-3/h4-7,14H,1-3H3/b5-4+
• InChI Key： OOFWCWCUKUVTKD-SNAWJCMRSA-N
• SMILES： O(C)C1C(=C(C=C(/C=C/C(C)=O)C=1)OC)O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on 4-(4-hydroxy-3,5-dimethoxyphenyl)but-3-en-2-one

Comprehensive Overview of 4-(4-hydroxy-3,5-dimethoxyphenyl)but-3-en-2-one (CAS No. 203194-42-7)

4-(4-hydroxy-3,5-dimethoxyphenyl)but-3-en-2-one, with the CAS number 203194-42-7, is a bioactive phenolic compound gaining attention in pharmaceutical and nutraceutical research. This molecule features a unique butenone backbone linked to a hydroxy-dimethoxyphenyl group, making it a promising candidate for antioxidant and anti-inflammatory applications. Researchers are particularly interested in its structural similarity to naturally occurring polyphenols, which are widely studied for their health benefits.

Recent studies highlight the compound's potential in neuroprotection and metabolic regulation, aligning with growing consumer interest in natural-derived therapeutics. The hydroxy and methoxy functional groups contribute to its free radical-scavenging properties, a hot topic in anti-aging and chronic disease prevention research. Analytical techniques like HPLC and mass spectrometry confirm its stability under physiological conditions, supporting its viability for drug formulation.

In the context of green chemistry, 203194-42-7 is being explored as a sustainable alternative to synthetic additives. Its plant-inspired structure resonates with the demand for eco-friendly bioactive compounds, frequently searched in academic databases and industry reports. The compound’s low cytotoxicity profile further enhances its appeal for cosmeceutical applications, particularly in skin brightening and UV protection products.

From a synthetic chemistry perspective, the α,β-unsaturated ketone moiety in 4-(4-hydroxy-3,5-dimethoxyphenyl)but-3-en-2-one allows diverse derivatization opportunities. This flexibility is crucial for optimizing bioavailability and target specificity—key challenges addressed in recent patent literature. Computational modeling studies predict strong interactions with enzymatic targets like COX-2 and tyrosinase, linking it to trending searches on precision medicine.

Quality control protocols for CAS 203194-42-7 emphasize chromatographic purity (>98%) and spectroscopic validation, meeting stringent GMP standards. These metrics are critical for laboratories focusing on reproducible research, a frequently discussed topic in open-access journals. Storage recommendations typically suggest anhydrous conditions at -20°C to preserve its chemical integrity, a detail often queried by industrial buyers.

Emerging applications include its role as a flavor enhancer in functional foods, capitalizing on its vanillin-like aromatic notes. This aligns with the booming market for clean-label ingredients, a top search term in food technology forums. Regulatory assessments confirm its GRAS (Generally Recognized As Safe) status for specific uses, though dose-dependent studies remain ongoing.

The compound’s electrochemical properties also spark interest in biosensor development, particularly for detecting oxidative stress biomarkers. This niche application connects to popular queries about wearable health monitors and personalized diagnostics. Collaborative projects between material scientists and biologists are exploring its redox-active behavior in hybrid nanocomposites.

For researchers sourcing 4-(4-hydroxy-3,5-dimethoxyphenyl)but-3-en-2-one, verified supplier certifications and batch-to-batch consistency are paramount concerns, as reflected in B2B platform search analytics. Transparent structure-activity relationship (SAR) data—often requested in peer reviews—are now available through recent QSAR modeling publications.